Cas no 646514-88-7 (1H-Indole-1-acetic acid, 3-[(3-methoxyphenyl)sulfonyl]-2,5-dimethyl-)

1H-Indole-1-acetic acid, 3-[(3-methoxyphenyl)sulfonyl]-2,5-dimethyl- structure
646514-88-7 structure
Product Name:1H-Indole-1-acetic acid, 3-[(3-methoxyphenyl)sulfonyl]-2,5-dimethyl-
CAS No:646514-88-7
Molecular Formula:C19H19NO5S
Molecular Weight:373.42286
CID:420086
PubChem ID:10022229

1H-Indole-1-acetic acid, 3-[(3-methoxyphenyl)sulfonyl]-2,5-dimethyl- Properties

Names and Identifiers

    • 1H-Indole-1-acetic acid, 3-[(3-methoxyphenyl)sulfonyl]-2,5-dimethyl-
    • 2-[3-(3-methoxyphenyl)sulfonyl-2,5-dimethylindol-1-yl]acetic acid
    • CHEMBL1917448
    • BDBM50357134
    • DTXSID60434367
    • SCHEMBL1385689
    • 646514-88-7
    • InChIKey: LTZIPSVUUPYNGF-UHFFFAOYSA-N
    • Inchi: InChI=1S/C19H19NO5S/c1-12-7-8-17-16(9-12)19(13(2)20(17)11-18(21)22)26(23,24)15-6-4-5-14(10-15)25-3/h4-10H,11H2,1-3H3,(H,21,22)
    • SMILES: CC1=CC2=C(C=C1)N(C(=C2S(=O)(=O)C3=CC=CC(=C3)OC)C)CC(=O)O

Computed Properties

  • Exact Mass: 373.09847
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Rotatable Bond Count: 5
  • Monoisotopic Mass: 373.09839388g/mol
  • Heavy Atom Count: 26
  • Complexity: 616
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 3.2
  • Topological Polar Surface Area: 94Ų

Experimental Properties

  • PSA: 85.6

1H-Indole-1-acetic acid, 3-[(3-methoxyphenyl)sulfonyl]-2,5-dimethyl- Related Literature

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